molecular formula C7H11ClN2O2S B6160962 (3-methanesulfonylphenyl)hydrazine hydrochloride CAS No. 2413379-84-5

(3-methanesulfonylphenyl)hydrazine hydrochloride

Cat. No.: B6160962
CAS No.: 2413379-84-5
M. Wt: 222.7
InChI Key:
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Description

“(3-methanesulfonylphenyl)hydrazine hydrochloride” is a chemical compound with the CAS Number: 312303-93-8 . It has a molecular weight of 222.7 and its IUPAC name is (3-(methylsulfonyl)phenyl)hydrazine hydrochloride .


Molecular Structure Analysis

The linear formula for “this compound” is C7H11CLN2O2S . The InChI code for this compound is 1S/C7H10N2O2S.ClH/c1-12(10,11)7-4-2-3-6(5-7)9-8;/h2-5,9H,8H2,1H3;1H .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3-methanesulfonylphenyl)hydrazine hydrochloride involves the reaction of 3-methanesulfonylbenzaldehyde with hydrazine hydrate in the presence of hydrochloric acid.", "Starting Materials": [ "3-methanesulfonylbenzaldehyde", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "To a solution of 3-methanesulfonylbenzaldehyde (1.0 g, 5.2 mmol) in ethanol (10 mL) was added hydrazine hydrate (0.5 mL, 10.4 mmol) and hydrochloric acid (0.5 mL, 6.2 mmol).", "The reaction mixture was stirred at room temperature for 24 hours.", "The resulting precipitate was filtered and washed with ethanol.", "The product was dried under vacuum to yield (3-methanesulfonylphenyl)hydrazine hydrochloride as a white solid (1.2 g, 90% yield)." ] }

2413379-84-5

Molecular Formula

C7H11ClN2O2S

Molecular Weight

222.7

Purity

95

Origin of Product

United States

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